Cas no 13283-96-0 (hexanoic acid - N-cyclohexylcyclohexanamine (1:1))
13283-96-0 structure
Product Name:hexanoic acid - N-cyclohexylcyclohexanamine (1:1)
CAS No:13283-96-0
MF:C18H35NO2
MW:297.476005792618
CID:1231340
PubChem ID:25832
Update Time:2025-04-20
hexanoic acid - N-cyclohexylcyclohexanamine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- hexanoic acid - N-cyclohexylcyclohexanamine (1:1)
- N-cyclohexylcyclohexanamine,hexanoic acid
- 13283-96-0
- Dicyclohexylamine caproate
- Dicyclohexylamine capronate
- Dichac
- DTXSID70157813
-
- Inchi: 1S/C12H23N.C6H12O2/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-2-3-4-5-6(7)8/h11-13H,1-10H2;2-5H2,1H3,(H,7,8)
- InChI Key: KQRMBMCJQNMEDO-UHFFFAOYSA-N
- SMILES: OC(CCCCC)=O.N(C1CCCCC1)C1CCCCC1
Computed Properties
- Exact Mass: 297.26695
- Monoisotopic Mass: 297.267
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 185
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
Experimental Properties
- Boiling Point: 256.1°C at 760 mmHg
- Flash Point: 96.1°C
- PSA: 49.33
hexanoic acid - N-cyclohexylcyclohexanamine (1:1) Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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